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Compound of Interest

Compound Name: Ru-(R,R)-Ms-DENEB

Cat. No.: B6290005

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and application of
Ru-(R,R)-Ms-DENEB powder, a highly efficient oxo-tethered ruthenium complex for
asymmetric hydrogenation and transfer hydrogenation reactions.

Product Information

Property Value

Chloro[N-[(1R,2R)-2-[(S)-[2-[[(1,2,3,4,5,6-n)-4-
] methylphenyllmethoxy]ethylJamino-kN]-1,2-
Chemical Name ) )
diphenylethyllmethanesulfonamidato-

KN]Jruthenium

CAS Number 1333981-86-4

Molecular Formula C25H29CIN203RUS
Molecular Weight 574.10 g/mol

Appearance Light to dark brown powder

Safety, Handling, and Storage

Proper handling and storage of Ru-(R,R)-Ms-DENEB powder are crucial to ensure its stability,
catalytic activity, and the safety of laboratory personnel.
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Safety Precautions

Ru-(R,R)-Ms-DENEB is a combustible solid and should be handled with care. While it is not
reported to be pyrophoric, hygroscopic, air-sensitive, light-sensitive, or moisture-sensitive,
adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Use chemically resistant gloves (e.g., nitrile).

» Respiratory Protection: In case of inadequate ventilation or potential for dust formation, use a
NIOSH-approved respirator.

» Skin and Body Protection: Wear a lab coat and appropriate protective clothing.
Engineering Controls:

o Handle the powder in a well-ventilated area, preferably within a certified laboratory fume
hood.

» Use explosion-proof electrical and ventilating equipment in areas where dust accumulation is
possible.

Handling Procedures

e Avoid inhalation of dust.

Prevent contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Minimize dust generation during handling.

Wash hands thoroughly after handling.

Storage Conditions
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Store Ru-(R,R)-Ms-DENEB powder in a tightly sealed container, as it is packaged under a dry
inert gas.[1]

Parameter Recommendation

Temperature Cool, dry place.

Atmosphere Inert atmosphere (e.g., Argon, Nitrogen).
Incompatible Materials Strong oxidizing agents.

Experimental Protocols

Ru-(R,R)-Ms-DENEB is a highly effective catalyst for the asymmetric transfer hydrogenation of
ketones to produce chiral alcohols, which are valuable intermediates in pharmaceutical
synthesis.[2]

Asymmetric Transfer Hydrogenation of Acetophenone

This protocol describes a general procedure for the asymmetric transfer hydrogenation of
acetophenone to (R)-1-phenylethanol using Ru-(R,R)-Ms-DENEB.

Materials:

Ru-(R,R)-Ms-DENEB catalyst

e Acetophenone

e Formic acid (HCOOH)

o Triethylamine (NEt3)

e Anhydrous solvent (e.g., Dichloromethane (CH2Clz))
o Schlenk flask or similar reaction vessel

e Magnetic stirrer and stir bar

¢ Inert gas supply (Argon or Nitrogen)
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Procedure:

Reaction Setup: In a glovebox or under an inert atmosphere, add Ru-(R,R)-Ms-DENEB
(e.g., 0.001 mmol, 0.574 mg) to a dry Schlenk flask equipped with a magnetic stir bar.

Solvent and Reagents Addition: Add the anhydrous solvent (e.g., 5 mL of CH2ClI2) to the
flask. Subsequently, add acetophenone (1 mmol, 120.15 mg).

Hydrogen Source: Prepare a 5:2 mixture of formic acid and triethylamine. Add the required
amount of this mixture (e.g., 1.5 mmol HCOOH and 0.6 mmol NEts) to the reaction flask.

Reaction: Stir the reaction mixture at a controlled temperature (e.g., 25-40 °C) and monitor
the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or HPLC).

Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution
of sodium bicarbonate. Extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Typical Reaction Parameters:

Parameter Value

Substrate-to-Catalyst Ratio (S/C) 1000:1 to 10,000:1

Hydrogen Source Formic acid/Triethylamine (5:2), Isopropanol
Solvent Dichloromethane, Methanol

Temperature 25-60°C

Reaction Time 2 - 24 hours

Data Presentation

Solubility Data:
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Quantitative solubility data for Ru-(R,R)-Ms-DENEB in various organic solvents is not
extensively published. However, it is known to be soluble in common organic solvents used for

catalysis.
Solvent Solubility Notes
Dichloromethane Soluble Commonly used for reactions.
Used in catalyst preparation
Methanol Soluble )
and reactions.[2]
] General solvent for
Tetrahydrofuran Likely Soluble )
organometallic complexes.
) General solvent for
Toluene Likely Soluble

organometallic complexes.

Researchers should determine the precise solubility for their specific experimental conditions.

Visualizations
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Workflow for Handling and Storage of Ru-(R,R)-Ms-DENEB Powder
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Asymmetric Transfer Hydrogenation of a Ketone
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Unused Ru-(R,R)-Ms-DENEB powder and reaction waste containing the catalyst should be
considered hazardous waste. Dispose of the material in accordance with all applicable federal,
state, and local environmental regulations.[3][4] Recycling of ruthenium-containing waste is a
viable option and should be considered to conserve resources.[5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ru-(R,R)-Ms-
DENEB Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6290005#handling-and-storage-of-ru-r-r-ms-deneb-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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